molecular formula C7H14Cl2N4 B2684141 Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride CAS No. 2138534-33-3

Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride

Cat. No. B2684141
CAS RN: 2138534-33-3
M. Wt: 225.12
InChI Key: WGKRAPDKCJAMGS-VJBFUYBPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride, also known as TRIP, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. TRIP is a highly selective agonist of the G protein-coupled receptor GPR139, which is primarily expressed in the brain and has been implicated in various physiological processes.

Scientific Research Applications

Chemical Synthesis and Catalysis

  • Synthesis of Cyclopentano[c]-s-triazoles : Cyclopentano[c]-s-triazoles were synthesized through intramolecular ring transformation from γ-keto-l,3,4-oxadiazoles, demonstrating the utility of triazole chemistry in constructing complex heterocyclic frameworks (Sasaki, Ohno, Ito, & Asai, 1984).

  • Rhenium-Catalyzed Transformations : Research shows rhenium complexes facilitate the transfer hydrogenation of terminal olefins using alcoholysis of amine–borane adducts as reducing systems, indicating the role of metal-triazole complexes in catalytic processes (Dong & Berke, 2011).

Material Science and Functional Applications

  • Polymer-Type Dehydrocondensing Agents : Development of polymer-type dehydrocondensing agents utilizing the chemical properties of cyanuric chloride (related to triazole chemistry) for binding to alcohol or amines highlights the application of triazole derivatives in materials science (Kunishima et al., 2007).

properties

IUPAC Name

(1R,2S)-2-(1,2,4-triazol-4-yl)cyclopentan-1-amine;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12N4.2ClH/c8-6-2-1-3-7(6)11-4-9-10-5-11;;/h4-7H,1-3,8H2;2*1H/t6-,7+;;/m1../s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGKRAPDKCJAMGS-VJBFUYBPSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C(C1)N2C=NN=C2)N.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H]([C@H](C1)N2C=NN=C2)N.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14Cl2N4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Rel-(1R,2S)-2-(4H-1,2,4-triazol-4-yl)cyclopentan-1-amine dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.